2-(2-Fluorophenoxy)ethylamine
Overview
Description
2-(2-Fluorophenoxy)ethylamine, also known as 2-Fluoroethanamine, is a synthetic organic compound with a variety of applications in scientific research. It is an important precursor for the synthesis of many other compounds, such as 2-fluoroethanol and 2-fluoroethylamine. It is a useful reagent for the preparation of organofluorine compounds, and can be used in a range of laboratory experiments.
Scientific Research Applications
Neuropharmacological Research
2-Substituted derivatives of 2-(2-Fluorophenoxy)ethylamine, such as 5-thienyl-benzyl-isopropoxy-fluorophenoxy-ethylamine, exhibit anti-dopaminergic properties. These compounds are useful in treating conditions like schizophrenia, dependency, and neurodegenerative disorders due to their neuroleptic, neuroprotective, and antiaddictive activities (Habernickel, 2003).
Chemical Synthesis and Structural Studies
2-(p-Nitrophenoxy)ethylamines, related to this compound, have been synthesized via reactions involving 2-aminoethanols and base-catalyzed Smiles rearrangement. These studies contribute to a broader understanding of reaction mechanisms and compound synthesis (Knipe, Sridhar, & Lound-Keast, 1977).
Molecular Conformation Studies
Investigations into the molecular conformation and structure of 2-phenoxy ethylamine and its derivatives, including this compound, have been conducted. These studies use mass-selected, resonant two-photon ionisation, infrared ion-dip spectroscopy, and ab initio calculations, enhancing the understanding of hydrogen bonding and structural flexibility in these molecules (Macleod & Simons, 2004).
Drug Design and Receptor Affinities
Derivatives of this compound, such as 2-(4-fluoro-3-hydroxyphenyl)ethylamine, have been synthesized and evaluated for their binding affinities to dopamine receptors. These compounds offer insights into molecular modifications of neurotransmitters and have potential implications in the design of drugs targeting dopamine receptors (Claudi et al., 1990).
Antitrypanosomal Drug Design
Research into thiazol-2-ethylamine, structurally related to this compound, has shown antitrypanosomal activity, useful in treating sleeping sickness. This study emphasizes the importance of structural features like N-piperidinyl and 2-fluorophenyl functions in designing new antitrypanosomal agents (Amin et al., 2017).
Intramolecular Reaction Kinetics
Studies on the Smiles rearrangement of compounds like 2-(p-nitrophenoxy)ethylamine, related to this compound, provide insights into the reaction kinetics and mechanisms of intramolecular nucleophilic aromatic displacement. This research contributes to a deeper understanding of general-base-catalyzed processes in organic chemistry (Knipe, Lound-Keast, & Sridhar, 1984).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(2-fluorophenoxy)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO/c9-7-3-1-2-4-8(7)11-6-5-10/h1-4H,5-6,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXOQYJMQPRGSTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCCN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80366550 |
Source
|
| Record name | 2-(2-Fluorophenoxy)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80366550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
120351-90-8 |
Source
|
| Record name | 2-(2-Fluorophenoxy)ethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=120351-90-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Fluorophenoxy)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80366550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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